Cas no 511249-17-5 (5-Amino-1-ethyl-1H-indazole)
5-Amino-1-ethyl-1H-indazole is a heterocyclic organic compound featuring an indazole core substituted with an amino group at the 5-position and an ethyl group at the 1-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its amino functionality allows for further derivatization, enabling the introduction of diverse substituents for tailored applications. The compound exhibits stability under standard handling conditions and is compatible with common organic solvents, facilitating its use in multi-step synthetic routes. Its well-defined reactivity profile makes it valuable for researchers in medicinal chemistry and material science.
5-Amino-1-ethyl-1H-indazole structure
Product Name:5-Amino-1-ethyl-1H-indazole
CAS No:511249-17-5
MF:C9H11N3
MW:161.203741312027
MDL:MFCD16620004
CID:884328
PubChem ID:53393794
Update Time:2025-10-23
5-Amino-1-ethyl-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-1H-Indazol-5-amine
- 1-ethylindazol-5-amine
- 5-Amino-1-ethyl-1H-indazole
- 1H-Indazol-5-amine, 1-ethyl-
- 1-ethyl-1H-indazol-5-ylamine
- CCQKLBKIVZTVQH-UHFFFAOYSA-N
- 6312AJ
- MB14928
- TRA0023380
- SY006667
- ST24037986
- 511249-17-5
- TQP1119
- CS-11135
- AKOS015902609
- W17507
- DB-019516
- CS-0061521
- SCHEMBL213305
- MFCD16620004
-
- MDL： MFCD16620004
- Inchi： 1S/C9H11N3/c1-2-12-9-4-3-8(10)5-7(9)6-11-12/h3-6H,2,10H2,1H3
- InChI Key： CCQKLBKIVZTVQH-UHFFFAOYSA-N
- SMILES： N1(CC)C2C=CC(=CC=2C=N1)N
Computed Properties
- Exact Mass: 161.09500
- Monoisotopic Mass: 161.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8
- XLogP3: 1.2
Experimental Properties
- Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 100-102 ºC (dichloromethane ligroine )
- Solubility: Slightly soluble (1.5 g/l) (25 º C),
- PSA: 43.84000
- LogP: 2.21960
5-Amino-1-ethyl-1H-indazole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Amino-1-ethyl-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM150173-5g |
1-Ethyl-1H-indazol-5-amine |
511249-17-5 | 95% | 5g |
$578 | 2021-08-05 | |
| Chemenu | CM150173-250mg |
1-Ethyl-1H-indazol-5-amine |
511249-17-5 | 95% | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM150173-1g |
1-Ethyl-1H-indazol-5-amine |
511249-17-5 | 95% | 1g |
$*** | 2023-03-31 | |
| Apollo Scientific | OR951560-250mg |
5-Amino-1-ethyl-1H-indazole |
511249-17-5 | 98% | 250mg |
£67.00 | 2023-09-01 | |
| Apollo Scientific | OR951560-1g |
5-Amino-1-ethyl-1H-indazole |
511249-17-5 | 97+% | 1g |
£83.00 | 2024-05-25 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D853216-250mg |
5-Amino-1-ethyl-1H-indazole |
511249-17-5 | ≥95% | 250mg |
￥647.10 | 2022-01-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A27250-250mg |
1-Ethylindazol-5-amine |
511249-17-5 | 95% | 250mg |
¥1169.0 | 2023-09-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A27250-1g |
1-Ethylindazol-5-amine |
511249-17-5 | 95% | 1g |
¥2519.0 | 2023-09-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A27250-5g |
1-Ethylindazol-5-amine |
511249-17-5 | 95% | 5g |
¥7239.0 | 2023-09-09 | |
| abcr | AB315563-250 mg |
5-Amino-1-ethyl-1H-indazole, 95%; . |
511249-17-5 | 95% | 250 mg |
€142.80 | 2023-07-19 |
5-Amino-1-ethyl-1H-indazole Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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